Cas no 52915-10-3 (Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]-)

Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]- structure
52915-10-3 structure
Product Name:Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]-
CAS No:52915-10-3
MF:C21H17NO
MW:299.365785360336
CID:1580264
PubChem ID:2946516
Update Time:2025-04-21

Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]-
    • 1-[9-(Phenylmethyl)-9H-carbazol-3-yl]ethanone
    • DB-407507
    • 52915-10-3
    • 1-(9-BENZYL-9H-CARBAZOL-3-YL)ETHAN-1-ONE
    • AKOS001490641
    • MFCD04213325
    • Inchi: 1S/C21H17NO/c1-15(23)17-11-12-21-19(13-17)18-9-5-6-10-20(18)22(21)14-16-7-3-2-4-8-16/h2-13H,14H2,1H3
    • InChI Key: VGSCNZBYIBZKLV-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=C2C(=C1)C1C=CC=CC=1N2CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 299.13111
  • Monoisotopic Mass: 299.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
  • PSA: 22
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